Cas no 84494-89-3 (Ethene-1,1-diylbis(diphenylphosphine))

Ethene-1,1-diylbis(diphenylphosphine) is a bidentate diphosphine ligand featuring a rigid ethene backbone with two diphenylphosphine groups. Its structure enables strong chelation to transition metals, enhancing stability in catalytic systems. The ligand is particularly valued for its ability to modulate electronic and steric properties in metal complexes, making it useful in homogeneous catalysis, including cross-coupling and hydrogenation reactions. The ethylene bridge provides conformational rigidity, improving selectivity in asymmetric synthesis. Its air-stable solid form facilitates handling and storage. This ligand is often employed in academic and industrial research for developing efficient and tunable catalytic processes.

Ethene-1,1-diylbis(diphenylphosphine) structure

84494-89-3 structure

Product Name:Ethene-1,1-diylbis(diphenylphosphine)

CAS No:84494-89-3

MF:C₂₆H₂₂P₂

MW:396.400408267975

MDL:MFCD00191809

CID:720395

PubChem ID:24863495

Update Time:2025-05-27

Ethene-1,1-diylbis(diphenylphosphine) Chemical and Physical Properties

Names and Identifiers

- Ethene-1,1-diylbis(diphenylphosphine)
- 1,1-Bis(diphenylphosphino)ethylene
- 1-diphenylphosphanylethenyl(diphenyl)phosphane
- VDPP
- 1,1′-Ethenylidenebis[1,1-diphenylphosphine] (ACI)
- Phosphine, ethenylidenebis[diphenyl- (9CI)
- 1,1-Bis(diphenylphosphino)ethene
- Vinylidenebis(diphenylphosphine)
- MFCD00191809
- AKOS015913639
- 84494-89-3
- GEGLBMPXRFOXTK-UHFFFAOYSA-N
- D94686
- SCHEMBL1518031
- AC-4966
- ZB1724
- AS-63153
- 1,1-Bis(diphenylphosphino)ethylene, 98%
- [1-(diphenylphosphanyl)ethenyl]diphenylphosphane
- SY274241
- bis(diphenylphosphino)ethene
- DTXSID20401979
- CS-W011709
- MDL： MFCD00191809
- Inchi： 1S/C26H22P2/c1-22(27(23-14-6-2-7-15-23)24-16-8-3-9-17-24)28(25-18-10-4-11-19-25)26-20-12-5-13-21-26/h2-21H,1H2
- InChI Key： GEGLBMPXRFOXTK-UHFFFAOYSA-N
- SMILES： C=C(P(C1C=CC=CC=1)C1C=CC=CC=1)P(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

Exact Mass: 396.12000
Monoisotopic Mass: 396.12
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 28
Rotatable Bond Count: 6
Complexity: 385
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 6.4
Topological Polar Surface Area: 0A^2

Experimental Properties

Color/Form: Not determined
Melting Point: 110-111 °C(lit.)
Boiling Point: 561.3°C at 760 mmHg
Flash Point: 312.2°C
PSA: 27.18000
LogP: 5.72340
Solubility: Not determined

Ethene-1,1-diylbis(diphenylphosphine) Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H315,H319,H335
Warning Statement： P261,P305+P351+P338
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26-S37-S39
Hazardous Material Identification：

Ethene-1,1-diylbis(diphenylphosphine) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B906547-1g	1,1-bis(diphenylphosphino)ethylene	84494-89-3	98%	1g	￥605.70	2022-10-10
TRC	E077545-50mg	Ethene-1,1-diylbis(diphenylphosphine)	84494-89-3		50mg	$ 435.00	2022-06-05
TRC	E077545-100mg	Ethene-1,1-diylbis(diphenylphosphine)	84494-89-3		100mg	$ 725.00	2022-06-05
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B906547-250mg	1,1-bis(diphenylphosphino)ethylene	84494-89-3	98%	250mg	￥194.40	2022-10-10
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R030086-1g	Ethene-1,1-diylbis(diphenylphosphine)	84494-89-3	98%	1g	￥1302	2024-05-21
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R030086-5g	Ethene-1,1-diylbis(diphenylphosphine)	84494-89-3	98%	5g	￥9797	2024-05-21
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	B129165-1g	Ethene-1,1-diylbis(diphenylphosphine)	84494-89-3	98%	1g	¥499.90	2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	B129165-5g	Ethene-1,1-diylbis(diphenylphosphine)	84494-89-3	98%	5g	¥2199.90	2023-09-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	L-LZ719-1g	Ethene-1,1-diylbis(diphenylphosphine)	84494-89-3	98%	1g	￥1167.0	2022-02-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.	L-LZ719-200mg	Ethene-1,1-diylbis(diphenylphosphine)	84494-89-3	98%	200mg	￥387.0	2022-02-28

Ethene-1,1-diylbis(diphenylphosphine) Production Method

Production Method 1

829-85-6

84494-89-3

Reaction Conditions

1.1 Reagents: Triethylamine Catalysts: Bis(triphenylphosphine)nickel dichloride Solvents: Dimethylformamide ; 2 h, 120 °C

Reference

FMPhos: Expanding the Catalytic Capacity of Small-Bite-Angle Bisphosphine Ligands in Regioselective Alkene Hydrofunctionalizations

Chen, Xiao-Yang ; et al, ACS Catalysis, 2020, 10(24), 14349-14358

Production Method 2

1017-60-3

829-85-6

84494-89-3

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Hexane ; 20 min, 0 °C
1.2 Solvents: Benzene ; 30 min, 0 °C

Reference

Three Isomers in Equilibrium: Phosphine Exchange of Coordinated and Pendant Phosphines in a Unique Complex, (OC)5WL (L = 1,2-Bis(diphenylphosphino)-1-di-p-tolylphosphinoethane), and Implications for Understanding the k2 Term in the Rate Law for Phosphine Substitution in Group 6 Metal Carbonyl Complexes

Van Ausdall, Bret R.; et al, Organometallics, 2018, 37(21), 3742-3749

Production Method 3

84494-89-3

Reaction Conditions

1.1 Reagents: Lithium Solvents: Tetrahydrofuran ; overnight, rt
1.2 Reagents: tert-Butyl chloride ; rt
1.3 Solvents: Benzene ; rt

Reference

Diphosphine compounds: part 1. Synthesis and electrochemistry of (Ph2P)2C=CH2 and Cis-Ph2PCH=CHPh2 when chelated to M(CO)6(M = Cr, Mo, W) and CuCl2

Hassan, Fatma S. M.; et al, Arabian Journal of Chemistry, 2008, 1(1), 67-78

Production Method 4

84494-89-3

Reaction Conditions

1.1 Reagents: Lithium Solvents: Tetrahydrofuran ; overnight, rt
1.2 Reagents: tert-Butyl chloride ; rt
1.3 Solvents: Benzene ; rt
1.4 Reagents: Hydrochloric acid Solvents: Water ; rt

Reference

Diphosphine Compounds: Part I. Novel Biologically Active 1,1'Bis-and/or 1,2-Cis-(diphenylphosphino-)ethene and Their Complexes [M(CO)n{Ph2P(CHn)nPPh2}] & [Cu(Cl)2{Ph2P(CHn)nPPh2}], (M = W, Mo, Cr; n = 1,2....n)

Awad, Ibrahim M. A.; et al, Phosphorus, 2004, 179(7), 1251-1266

Production Method 5

829-85-6

84494-89-3

Reaction Conditions

Reference

Product subclass 19: 1,1-bis(phosphorus-functionalized) alk-1-enes

Stankevic, M.; et al, Science of Synthesis, 2006, 24, 775-779

Production Method 6

1079-66-9

84494-89-3

Reaction Conditions

Reference

Product subclass 19: 1,1-bis(phosphorus-functionalized) alk-1-enes

Stankevic, M.; et al, Science of Synthesis, 2006, 24, 775-779

Production Method 7

829-85-6

84494-89-3

1101-41-3

Reaction Conditions

1.1 Reagents: Triethylamine Catalysts: Bis(acetylacetonato)nickel Solvents: Dimethylformamide ; 1 h, 120 °C

Reference

Nickel-catalyzed cross-coupling of diphenylphosphine with vinyl bromides and chlorides as a route to diphenylvinylphosphines

Shulyupin, Mstilsav O.; et al, Synlett, 2005, (4), 658-660

Ethene-1,1-diylbis(diphenylphosphine) Raw materials

Ethene-1,1-diylbis(diphenylphosphine) Preparation Products

Ethene-1,1-diylbis(diphenylphosphine) Suppliers

Amadis Chemical Company Limited

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(CAS:84494-89-3)Ethene-1,1-diylbis(diphenylphosphine)

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Quantity:5g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 08:44

Price ($):386.0

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Product Official Link

Tiancheng Chemical (Jiangsu) Co., Ltd

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(CAS:84494-89-3)1,1-双(二苯基膦)乙烯

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Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:40

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Ethene-1,1-diylbis(diphenylphosphine) Related Literature

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2. Fate of nitrogen-15 in the subsequent growing season of greenhouse tomato plants (Lycopersicon esculentum Mill) as influenced by alternate partial root-zone irrigation

Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
5. Excimer and exciplex formation in a pair of bright phosphorescent isomers constructed from Cu3(pyrazolate)3 and Cu3I3 coordination luminophores†

Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459

84494-89-3 (Ethene-1,1-diylbis(diphenylphosphine)) Related Products

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Amadis Chemical Company Limited

(CAS:84494-89-3)Ethene-1,1-diylbis(diphenylphosphine)

Purity:99%

Quantity:5g

Price ($):386.0

Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:84494-89-3)1,1-双(二苯基膦)乙烯

Purity:99%

Quantity:25KG,200KG,1000KG

Price ($):Inquiry